BENGH@ Methodological & Application

Check Availability & Pricing

Application Note: Formulation & Stabilization of
Geranyl Caproate in Personal Care Matrices

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Geranyl caproate
CAS No.: 10032-02-7
Cat. No.: B159425
Get Quote
. J

Executive Summary & Physicochemical Profile[1]

Geranyl Caproate (Geranyl Hexanoate) is a monoterpene ester valued for its sophisticated
olfactory profile—bridging the gap between floral (rose/geranium) and fruity (pineapple/waxy)
notes. While widely used as a flavoring agent (FEMA 2515), its application in functional
cosmetics requires rigorous control over hydrolytic stability and volatility.

This guide provides a validated workflow for formulating Geranyl Caproate, moving beyond
simple admixture to advanced Solid Lipid Nanoparticle (SLN) encapsulation. This approach
mitigates the two primary failure modes of this molecule:

o Ester Hydrolysis: Preventing the release of free Geraniol (a sensitizer) and Hexanoic acid
(rancid odor).

o Fugacity: Extending the scent longevity (fixative effect) in topically applied products.

Table 1: Critical Physicochemical Parameters

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b159425#bc-rfq
https://www.benchchem.com/product/b159425/docs?utm_src=pdf-body#application-note-formulation-stabilization-of-geranyl-caproate-in-personal-care-matrices
https://www.benchchem.com/product/b159425/docs?utm_src=pdf-body#application-note-formulation-stabilization-of-geranyl-caproate-in-personal-care-matrices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Value Formulation Implication

Regulatory identification.[1][2]

CAS Number 10032-02-7 3]
Molecular Weight 252.39 g/mol Moderate diffusivity.
Highly lipophilic; requires oil
LogP (o/w) ~6.23 gy e p a N
phase or high-HLB solubilizers.
N ) Thermally stable during
Boiling Point 240°C )
standard processing (<80°C).
Low volatility relative to other
Vapor Pressure 0.0001 mmHg (25°C) esters, acting as a heart-to-
base note.
) Safe for standard hot-process
Flash Point >100°C ]
manufacturing.
] ) Used in "Red Rose" and
Odor Profile Fruity, Rose, Waxy

tropical fruit accords.

Pre-Formulation: Stability & Degradation Logic

Before formulation, one must understand the degradation pathway. In aqueous cosmetic bases
(pH 3.0-8.0), Geranyl Caproate is susceptible to acid- or base-catalyzed hydrolysis.

Mechanism of Failure

The ester linkage cleaves to yield Geraniol and Caproic Acid (Hexanoic Acid).
¢ Risk 1 (Odor): Caproic acid introduces a "cheesy" or "sweaty" off-note.

e Risk 2 (Safety): Geraniol is an IFRA-restricted allergen. Uncontrolled hydrolysis can push a
compliant formula into non-compliance over its shelf life.
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Degradation Products
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Figure 1: Hydrolytic degradation pathway of Geranyl Caproate in aqueous environments.

Protocol A: Solid Lipid Nanoparticle (SLN)
Encapsulation

Objective: To encapsulate Geranyl Caproate within a solid lipid matrix, physically shielding the
ester bond from water and retarding volatilization. Target Particle Size: 100—-200 nm.
Equipment: High-Pressure Homogenizer (e.g., APV or Niro Soavi) or Ultra-Turrax (for pre-
emulsion).

Materials
» Lipid Phase: Glyceryl Behenate (Compritol® 888 ATO) - Melting point ~70°C.

o Active: Geranyl Caproate (5% w/w of total formula).
o Surfactant: Poloxamer 188 or Lecithin (2.5% wi/w).

e Aqueous Phase: Deionized water (g.s. to 100%).

Step-by-Step Methodology

e Lipid Melting (Phase A):

o Heat Glyceryl Behenate to 80°C (10°C above melting point).
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o Once fully molten, add Geranyl Caproate.

o Note: Maintain temperature at 75-80°C. Do not overheat to prevent ester volatilization.

e Aqueous Phase Preparation (Phase B):

o Dissolve Poloxamer 188 in water.[3][4]

o Heat Phase B to 80°C (Must match Phase A temperature to prevent premature lipid
crystallization).

o Pre-Emulsification:

o Add Phase B to Phase A under high-shear mixing (Ultra-Turrax) at 8,000 RPM for 2
minutes.

o Result: A hot, coarse O/W emulsion.[5]

e High-Pressure Homogenization (HPH):

o Cycle the hot pre-emulsion through the homogenizer.[5]

o Parameters: 3 cycles at 500 bar.

o Critical Control: Keep the homogenizer block heated to >75°C to prevent clogging.

» Crystallization (Quench Cooling):

o Discharge the hot nano-emulsion immediately into a cold water bath (2-5°C) or heat
exchanger.

o Mechanism:[5][6][7] Rapid cooling forces the lipid to crystallize into the

modification, trapping the Geranyl Caproate in the crystal lattice.
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Figure 2: Hot High-Pressure Homogenization workflow for Geranyl Caproate SLNs.

Protocol B: Conventional Emulsion (O/W Lotion)

Objective: Standard incorporation for lotions where SLN technology is unavailable.
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o Oil Phase: Solubilize Geranyl Caproate in a carrier oil (e.g., Caprylic/Capric Triglyceride) to
reduce its vapor pressure.

» Antioxidant: Add Tocopherol (0.1%) or BHT to the oil phase. Although the ester is stable, the
geranyl backbone contains double bonds susceptible to oxidation.

o pH Buffer: Buffer the water phase to pH 5.5—-6.0 using Citrate or Phosphate buffers. This is
the point of maximum hydrolytic stability for most esters.

e Process: Add the fragrance phase at the cool-down stage (<40°C) if using a standard
emulsification process, or include in the oil phase if using a cold-process emulsifier.

Quality Control & Stability Validation

To ensure the protocol was successful, the following metrics must be validated.

A. Encapsulation Efficiency (for SLN)

Determine how much Geranyl Caproate is inside the lipid vs. free in water.

o Centrifugation: Centrifuge SLN dispersion at 10,000 RPM for 30 min (using Amicon Ultra
filters).

e Analysis: Analyze the filtrate (free drug) via HPLC or GC.

e Calculation:

B. Chemical Stability (GC-MS Headspace)

Monitor the formation of Geraniol over time.

¢ Instrument: GC-MS with Headspace sampler.

e Column: DB-WAX or HP-5MS.

o Marker: Look for the appearance of the Geraniol peak (retention time shift).

o Limit: Free Geraniol should not increase by >10% of the initial ester concentration after 3
months at 45°C.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b159425/docs?utm_src=pdf-body#application-note-formulation-stabilization-of-geranyl-caproate-in-personal-care-matrices
https://www.benchchem.com/product/b159425/docs?utm_src=pdf-body#application-note-formulation-stabilization-of-geranyl-caproate-in-personal-care-matrices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Regulatory & Safety (E-E-A-T)
IFRA Compliance (Critical)

Geranyl Caproate itself is not explicitly restricted by IFRA Standards (51st Amendment), but it
is a pro-hapten.

e Metabolism: It metabolizes to Geraniol (CAS 106-24-1).

o Restriction: Geraniol is an established sensitizer with strict IFRA usage limits (e.g., Category
4 Fine Fragrance limit is typically around 4.7-5.3%, check current amendment).

e Calculation: When calculating the "Geraniol Equivalent” of your formula, you must
theoretically account for the potential hydrolysis of Geranyl Caproate.

o Stoichiometry: 1 mole Geranyl Caproate (2529)

1 mole Geraniol (154Q).

o Conversion Factor: 0.61. (1g of Geranyl Caproate can theoretically yield 0.61g Geraniol).

FEMA GRAS[9][10]
« FEMA Number: 2515.[1][2][3][8][9]

o Status: Generally Recognized As Safe for flavor use, reinforcing its low systemic toxicity
profile.
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Available at: [Link]

¢ Flavor and Extract Manufacturers Association (FEMA). FEMA GRAS Flavor Ingredient
Library. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. S EREM#ES mixture of isomers, natural (US), 295%, FG | Sigma-Aldrich
[sigmaaldrich.com]

e 2. aurochemicals.com [aurochemicals.com]
¢ 3. breezeipl.com [breezeipl.com]

¢ 4. mdpi.com [mdpi.com]

e 5. iris.unito.it [iris.unito.it]

¢ 6. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps
[chemistrysteps.com]

e 7. pubs.acs.org [pubs.acs.org]
¢ 8. vigon.com [vigon.com]

¢ 9. GERANYL CAPROATE (GERANYL HEXANOATE), Natural | Aurochemicals
[aurochemicals.com]

¢ 10. jddtonline.info [jddtonline.info]

¢ To cite this document: BenchChem. [Application Note: Formulation & Stabilization of Geranyl
Caproate in Personal Care Matrices]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159425/docs#application-note-formulation-
stabilization-of-geranyl-caproate-in-personal-care-matrices]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://ifrafragrance.org/safe-use/library
https://www.femaflavor.org/
https://www.benchchem.com/product/b159425?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w251500
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w251500
https://www.aurochemicals.com/wp-content/uploads/2025/11/Geranyl-Caproate-Geranyl-Hexanoate-Natural-Spec.pdf
http://www.breezeipl.com/downlod/Specs/Geranyl%20Caproate.pdf
https://www.mdpi.com/2079-4991/12/24/4460
https://iris.unito.it/retrieve/e27ce427-077f-2581-e053-d805fe0acbaa/capitolo%20libro.pdf
https://www.chemistrysteps.com/ester-hydrolysis-acid-and-base-catalyzed-mechanism/
https://www.chemistrysteps.com/ester-hydrolysis-acid-and-base-catalyzed-mechanism/
https://pubs.acs.org/doi/10.1021/acsomega.3c08483
https://www.vigon.com/product/geranyl-caproate-98/?doc=MSDS/500469_vigon_sds_us_english.pdf&namee=GeranylCaproate98SDS
https://www.aurochemicals.com/product/geranyl-caproate-geranyl-hexanoate-natural/
https://www.aurochemicals.com/product/geranyl-caproate-geranyl-hexanoate-natural/
https://jddtonline.info/index.php/jddt/article/view/2461
https://www.benchchem.com/product/b159425/docs#application-note-formulation-stabilization-of-geranyl-caproate-in-personal-care-matrices
https://www.benchchem.com/product/b159425/docs#application-note-formulation-stabilization-of-geranyl-caproate-in-personal-care-matrices
https://www.benchchem.com/product/b159425/docs#application-note-formulation-stabilization-of-geranyl-caproate-in-personal-care-matrices
https://www.benchchem.com/product/b159425/docs#application-note-formulation-stabilization-of-geranyl-caproate-in-personal-care-matrices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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